Cas no 748143-94-4 (3-Buten-2-one, 1,1,1-trifluoro-4-(3-methylphenyl)-)

• Product Name: 3-Buten-2-one, 1,1,1-trifluoro-4-(3-methylphenyl)-
• CAS No: 748143-94-4
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• CID: 1770438
• PubChem ID: 71403907
• Update Time: 2025-04-21

3-Buten-2-one, 1,1,1-trifluoro-4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-(3-methylphenyl)-
• 1,1,1-trifluoro-4-(3-methylphenyl)but-3-en-2-one
• DTXSID00824783
• 748143-94-4

• Inchi： 1S/C11H9F3O/c1-8-3-2-4-9(7-8)5-6-10(15)11(12,13)14/h2-7H,1H3
• InChI Key： UEAAAIFZSJPHJC-UHFFFAOYSA-N
• SMILES： FC(C(C=CC1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 214.06057
• Monoisotopic Mass: 214.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives